Cas no 1807110-76-4 (Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1807110-76-4
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4902118
• Update Time: 2025-05-26

Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-9(16)5-6-3-7(10(12,13)14)15-8(11)4-6/h3-4H,2,5H2,1H3
• InChI Key： HPSQJWFYDDHYTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807110-76-4)

Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807110-76-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and trifluoromethyl functional groups, is a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it invaluable for drug discovery and material science, particularly in the development of heterocyclic compounds.

The growing interest in trifluoromethylated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug-like properties. Researchers frequently search for "synthesis of ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate" or "applications of trifluoromethyl pyridines," reflecting its relevance in modern chemistry. This compound’s versatility aligns with trends in precision medicine and sustainable agrochemicals, addressing demands for eco-friendly solutions.

From a structural perspective, the presence of both bromo and trifluoromethyl groups enables diverse cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex biaryl scaffolds found in many FDA-approved drugs. Laboratories often inquire about "handling ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate safely" or "storage conditions for CAS 1807110-76-4," underscoring the need for proper protocols.

In agrochemistry, Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate serves as a precursor for crop protection agents. Its fluorine-rich moiety enhances pesticide efficacy while minimizing environmental impact—a priority for green chemistry initiatives. Searches like "role of pyridine acetates in agrochemicals" highlight its industrial significance.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Quality control queries, including "purity standards for CAS 1807110-76-4," are common among manufacturers. The compound’s high reactivity also makes it a candidate for catalysis studies, particularly in C-H functionalization reactions.

As the pharmaceutical industry shifts toward targeted therapies, intermediates like Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate gain prominence. Its integration into kinase inhibitors and antibody-drug conjugates (ADCs) exemplifies its utility. Recent publications explore its role in proteolysis-targeting chimeras (PROTACs), a breakthrough in degradation therapeutics.

In summary, Ethyl 2-bromo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807110-76-4) is a cornerstone in modern synthetic chemistry. Its multifaceted applications—from small-molecule drugs to advanced materials—reflect the intersection of innovation and sustainability. For researchers, understanding its properties and synthetic pathways is crucial for advancing next-generation therapeutics and agricultural solutions.